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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Molybdenum-95
(®*Mo), a stable isotope of molybdenum. While °>Mo is not radioactive, the chemical properties
of molybdenum and its compounds necessitate rigorous safety protocols in a laboratory setting.
This document outlines the potential hazards, exposure limits, and best practices for handling,
storage, and disposal to ensure the safety of all personnel.

Core Safety and Hazard Information

Molybdenum-95 is a stable, non-radioactive isotope of the element molybdenum.[1][2][3] It is
naturally occurring with an atomic mass of 94.905842 Da.[2][3] The primary hazards associated
with ®>Mo are related to the chemical toxicity of molybdenum and its compounds, particularly in
powdered form. Molybdenum powder is considered a flammable solid and can pose a fire and
explosion hazard when dispersed in the air.[4]

Hazard Identification:
o Flammability: Molybdenum powder is a flammable solid.[4]

o Health Hazards: Inhalation of molybdenum dust can irritate the nose and throat.[4] High
levels of exposure may lead to headache, fatigue, loss of appetite, and muscle and joint
pain.[4] There is also a potential risk of liver and kidney damage with repeated exposure.[4]
Some molybdenum compounds are suspected of causing reproductive harm.
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Property Value

Atomic Number 42

Atomic Mass 94.905837 g/mol
Appearance Silvery-white metal
Melting Point 2623 °C (4753 °F)
Boiling Point 4639 °C (8382 °F)
Density 10.2 g/cm3
Radioactivity Stable, non-radioactive
Natural Abundance ~15.9%

(Data sourced from multiple chemical and isotopic databases)

onal imits § lvhd

Regulatory Body Exposure Limit (as Mo) Notes

Total dust, 8-hour time-
OSHA (PEL) 15 mg/m3 _

weighted average

Inhalable fraction, 8-hour time-
ACGIH (TLV) 10 mg/m3 ]

weighted average

Respirable fraction, 8-hour
ACGIH (TLV) 3 mg/m3 _ _

time-weighted average

10-hour time-weighted
NIOSH (REL) 15 mg/m3

average

(PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure
Limit)

Best Practices for Laboratory Handling
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Given that detailed experimental protocols for safety studies are not publicly available, this
section outlines best practices for handling Molybdenum-95 in a laboratory setting, derived
from safety data sheets and general laboratory safety guidelines.

Engineering Controls

o Ventilation: Always handle Molybdenum-95 powder in a well-ventilated area. A certified
chemical fume hood is recommended to minimize inhalation exposure.

o Containment: For procedures that may generate dust, use of a glove box or other
containment enclosure is advisable.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield must be worn.
o Hand Protection: Nitrile or neoprene gloves are recommended to prevent skin contact.

o Body Protection: A lab coat should be worn. For larger quantities or when significant dust
generation is possible, a chemical-resistant apron or coveralls may be necessary.

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
occupational limits, a NIOSH-approved respirator with N95, R95, or P95 filters should be
used.

Handling and Storage

o Handling: Avoid creating dust. Use non-sparking tools when handling molybdenum powder.
Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area. Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
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o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Accidental Release Measures

o Spills: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection. Carefully sweep or vacuum the spilled material, avoiding dust generation. Place
the material in a sealed container for disposal.

Visualized Workflows

The following diagrams illustrate standard workflows for handling chemical substances and
responding to emergencies in a laboratory setting.
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General Laboratory Chemical Handling Workflow
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:
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:

Prepare and Inspect Workspace/Fume Hood

Handling

Weigh/Measure Molybdenum-95

:

Perform Experimental Procedure

Cleanup and Disposal

Clean and Decontaminate Workspace

:

Dispose of Waste in Labeled Containers

:

Remove and Dispose/Clean PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Molybdenum-95 in a laboratory.
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Emergency Response for Chemical Exposure/Spill

Chemical Spill or Exposure Occurs

Assess the Situation
(Is it safe to respond?)

If unsafei If safe

Evacuate Immediate Area if Necessary Alert Supervisor and Emergency Services

l :

Contain Spill if Trained and Safe to Do So

Administer First Aid
(Eye wash, safety shower, etc.)

'

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response procedure for incidents involving Molybdenum-95.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Molybdenum-95]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3322307#safety-and-handling-precautions-for-
molybdenum-95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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